{[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

• Molecular Formula: C14H14ClN3O2S
• Molecular Weight: 323.8 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-(2-methylprop-2-enyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C14H14ClN3O2S/c1-9(2)7-18-13(10-3-5-11(15)6-4-10)16-17-14(18)21-8-12(19)20/h3-6H,1,7-8H2,2H3,(H,19,20)
• InChI Key: JKEXTTVYBWHLQL-UHFFFAOYSA-N
• SMILES: CC(=C)CN1C(=NN=C1SCC(=O)O)C2=CC=C(C=C2)Cl

Description

{[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid, also known as CTSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in metabolic pathways. Specifically, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been found to inhibit the activity of acyl-CoA synthetase, which is involved in fatty acid metabolism. This inhibition leads to a decrease in the synthesis of fatty acids and an increase in the oxidation of fatty acids, which has been linked to the anti-tumor and anti-inflammatory properties of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid.
Biochemical and Physiological Effects:
The biochemical and physiological effects of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid have been studied in various cell and animal models. In cell models, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been found to inhibit cell proliferation and induce apoptosis in cancer cells. In animal models, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been shown to reduce tumor growth and inflammation. Additionally, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been found to have a beneficial effect on lipid metabolism, leading to a decrease in serum triglyceride and cholesterol levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid for lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. Additionally, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been found to be stable under various conditions, making it suitable for use in a wide range of experiments. However, one limitation of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid is its potential toxicity, which must be carefully monitored in experiments involving living organisms.

Future Directions

There are several future directions for research on {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid, including:
1. Investigating the potential of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid as a drug delivery system for cancer treatment.
2. Studying the effects of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid on other metabolic pathways, such as glucose metabolism.
3. Exploring the potential of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid as a treatment for metabolic disorders, such as obesity and diabetes.
4. Investigating the potential of {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid as a tool for studying enzyme structure and function.
5. Developing new synthesis methods for {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid to improve its efficiency and reduce its cost.
Conclusion:
In conclusion, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid is a chemical compound with potential applications in various fields of scientific research. Its synthesis method is relatively simple, and it has been found to have anti-tumor, anti-inflammatory, and lipid-lowering properties. However, its potential toxicity must be carefully monitored in experiments involving living organisms. Future research on {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid could lead to the development of new treatments for cancer, metabolic disorders, and other diseases.

Synthesis Methods

{[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzyl chloride with sodium azide to form 4-chlorobenzyl azide. This is followed by the reaction of 4-chlorobenzyl azide with 2-methyl-2-propenyl magnesium bromide to form {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile. Finally, this compound is hydrolyzed with sodium hydroxide to yield {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid.

Scientific Research Applications

{[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been found to have potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been studied for its anti-tumor and anti-inflammatory properties. In biochemistry, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been used as a tool to study the structure and function of enzymes involved in various metabolic pathways. In pharmacology, {[5-(4-chlorophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid has been investigated for its potential as a drug delivery system.